(4-(5-Isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(pyridin-4-yl)methanone

• IUPAC Name: [4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C16H20N4O2/c1-11(2)14-18-19-15(22-14)12-5-9-20(10-6-12)16(21)13-3-7-17-8-4-13/h3-4,7-8,11-12H,5-6,9-10H2,1-2H3
• InChI Key: ATTXGTDDGODDHR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(O1)C2CCN(CC2)C(=O)C3=CC=NC=C3
• Molecular Formula: C16H20N4O2
• Molecular Weight: 300.36 g/mol
• CAS No.: 1210657-42-3

Description

“(4-(5-Isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(pyridin-4-yl)methanone” is a heterocyclic compound featuring a piperidine ring linked to a pyridine moiety via a methanone bridge. This compound is of interest in medicinal chemistry due to its hybrid structure, which combines pharmacophores known for interactions with enzymes or receptors (e.g., kinase inhibitors or GPCR modulators) .

Biological Activity

The compound (4-(5-Isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(pyridin-4-yl)methanone , with the CAS number 1210657-42-3 , is part of a class of compounds known for their diverse biological activities. This article explores its biological activity, focusing on its potential therapeutic applications based on available research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{16}H_{20}N_{4}O_{2}$, with a molecular weight of 300.36 g/mol . The structure features a piperidine ring, an oxadiazole moiety, and a pyridine ring, which are known to contribute to its biological activities.

Property	Value
Molecular Formula	C16H20N4O2
Molecular Weight	300.36 g/mol
CAS Number	1210657-42-3

Biological Activities

Research indicates that compounds containing the 1,3,4-oxadiazole scaffold exhibit a broad spectrum of biological activities including:

• Antimicrobial Activity :
  • Studies have shown that oxadiazole derivatives possess significant antimicrobial properties against various pathogens. For instance, derivatives have demonstrated effectiveness against Staphylococcus aureus and Escherichia coli .
  • The compound's structural features enhance its interaction with bacterial targets, potentially leading to its efficacy as an antibacterial agent.
• Anticancer Properties :
  • The 1,3,4-oxadiazole ring is associated with anticancer activity. Research has highlighted its potential in inhibiting tumor growth and inducing apoptosis in cancer cells .
  • Specific studies have reported that derivatives of oxadiazoles demonstrate cytotoxic effects on various cancer cell lines, suggesting that the compound may be a candidate for further anticancer drug development .
• Anti-inflammatory Effects :
  • In vivo studies have indicated that oxadiazole derivatives can significantly reduce inflammation in animal models. For example, compounds tested in carrageenan-induced paw edema models showed substantial reduction in edema compared to control groups .
  • The anti-inflammatory mechanism is believed to involve inhibition of pro-inflammatory cytokines and mediators.

Case Studies

Several studies have investigated the biological activities of oxadiazole derivatives similar to (4-(5-Isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(pyridin-4-yl)methanone:

• Study on Antimicrobial Activity :
  • A study by Dhumal et al. demonstrated that oxadiazole derivatives exhibited promising antibacterial activity against Mycobacterium bovis BCG . The most active compounds were further subjected to molecular docking studies to assess their binding affinities.
• Anticancer Activity Investigation :
  • Research published in 2023 indicated that various 1,3,4-oxadiazole derivatives showed significant cytotoxicity against breast cancer cell lines . The study emphasized the need for further exploration into the mechanisms underlying these effects.

Comparison with Similar Compounds

The compound’s structural analogs can be categorized based on modifications to the oxadiazole, piperidine, or aromatic moieties. Below is a detailed comparison using data from the provided evidence:

Structural and Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Key Substituents	Purity	Source
(4-(5-Isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(pyridin-4-yl)methanone (Target Compound)	C₁₇H₂₀N₄O₂	324.37 g/mol	5-Isopropyl-oxadiazole, pyridin-4-yl	N/A	N/A
(2-Amino-4-(trifluoromethoxy)phenyl)(4-(7-(4-methylpiperazin-1-yl)pyrido[3,2-d]pyrimidin-4-yl)piperidin-1-yl)methanone	C₂₅H₂₈F₃N₇O₂	539.53 g/mol	Trifluoromethoxy-phenyl, pyrido-pyrimidine	99%
(4-methoxyphenyl){4-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]-8-oxa-2-azaspiro[4.5]decan-2-yl}methanone	C₂₃H₂₄N₄O₄	420.47 g/mol	Spirocyclic 8-oxa-2-azaspiro[4.5]decane, 4-methoxyphenyl	N/A
(4-methoxyphenyl)[3-(5-phenyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone	C₂₁H₂₁N₃O₃	363.41 g/mol	Phenyl-oxadiazole, 4-methoxyphenyl	N/A

Key Observations :

• Target Compound vs. Its higher molecular weight (539.53 vs. 324.37 g/mol) may limit bioavailability compared to the target compound.
• Target Compound vs.
• Role of Oxadiazole : All analogs retain the 1,3,4-oxadiazole ring, a bioisostere for ester or amide groups, suggesting shared metabolic stability or binding interactions.